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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl sulfate (DIPS) is a dialkyl sulfate ester that serves as an intermediate in the
"strong-acid" process for isopropanol production.[1][2][3] While not a commercial product itself,
its potential release into the environment during manufacturing necessitates a thorough
understanding of its environmental fate and degradation pathways.[1] This technical guide
provides a comprehensive overview of the current knowledge on the abiotic and biotic
degradation of diisopropyl sulfate, its physicochemical properties, and analytical
methodologies for its detection.

Physicochemical Properties

A clear understanding of the physicochemical properties of diisopropyl sulfate is fundamental
to predicting its behavior and partitioning in the environment.

Table 1: Physicochemical Properties of Diisopropyl Sulfate
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Property Value Reference
Molecular Formula CeH1404S

Molecular Weight 182.24 g/mol [4]

CAS Number 2973-10-6 [1]
Appearance Colorless, oily liquid [1]

N ] 94 °C at 7 mm Hg; 106 °C at
Boiling Point [1]
18 mm Hg (decomposes)

Melting Point -19°C [2]
Density 1.0941 g/cm3 at 20 °C [1]
Water Solubility 0.5% in water [1]
Vapor Pressure Data not available
Henry's Law Constant Data not available

Octanol-Water Partition )
o Data not available
Coefficient (Kow)

Environmental Fate and Degradation

Diisopropyl sulfate is a highly reactive compound that is not expected to persist in the
environment.[1] Its degradation is primarily driven by abiotic and biotic processes, with
hydrolysis being a key pathway.

Abiotic Degradation
3.1.1. Hydrolysis

Hydrolysis is a major degradation pathway for diisopropyl sulfate in the aquatic environment.
It is readily hydrolyzed, particularly in the presence of acidic water, to form monoisopropyl
sulfate.[1][5] The presence of more water in the manufacturing process decreases the
concentration of diisopropyl sulfate due to rapid hydrolysis.[1][5]

Degradation Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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